Cas no 352431-51-7 (Sodium 17beta-Dihydroequilin-2,4,16,16-d4 3-Sulfate (Stabilized with TRIS, 50% w/w))

Sodium 17β-Dihydroequilin-2,4,16,16-d4 3-Sulfate (Stabilized with TRIS, 50% w/w) is a deuterated and sulfated derivative of equilin, designed for use as a stable isotopic internal standard in analytical applications, particularly in LC-MS/MS assays. The incorporation of four deuterium atoms enhances mass spectrometric detection accuracy by minimizing interference from endogenous compounds. The sulfate group improves solubility in aqueous matrices, while TRIS stabilization ensures long-term stability and prevents degradation. This compound is particularly valuable in pharmacokinetic and metabolic studies, offering high purity and consistent performance for quantitative analysis of estrogenic compounds in biological samples. Its standardized formulation (50% w/w) facilitates precise dosing and reproducibility in research settings.
Sodium 17beta-Dihydroequilin-2,4,16,16-d4 3-Sulfate (Stabilized with TRIS, 50% w/w) structure
352431-51-7 structure
Product Name:Sodium 17beta-Dihydroequilin-2,4,16,16-d4 3-Sulfate (Stabilized with TRIS, 50% w/w)
CAS No:352431-51-7
MF:C18H21NaO5S
MW:376.435762166977
CID:302980
PubChem ID:118856073
Update Time:2025-05-28

Sodium 17beta-Dihydroequilin-2,4,16,16-d4 3-Sulfate (Stabilized with TRIS, 50% w/w) Chemical and Physical Properties

Names and Identifiers

    • Estra-1,3,5(10),7-tetraene-2,4,16,16-d4-3,17-diol,3-(hydrogen sulfate), monosodium salt, (17b)- (9CI)
    • SODIUM 17BETA-DIHYDROEQUILIN-2,4,16,16-D4 3-SULFATE
    • Sodium 17β-Dihydroequilin-2,4,16,16-D4 3-Sulfate
    • 17
    • A-Dihydroequilin 3-sulfate-2,4,16,16-d4 (sodium)
    • 352431-51-7
    • CS-0438566
    • HY-146736S
    • F93263
    • Sodium 17beta-Dihydroequilin-2,4,16,16-d4 3-Sulfate (Stabilized with TRIS, 50% w/w)
    • Inchi: 1S/C18H22O5S.Na/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19;/h3-5,10,14,16-17,19H,2,6-9H2,1H3,(H,20,21,22);/q;+1/p-1/t14-,16+,17+,18+;/m1./s1/i3D,7D2,10D;
    • InChI Key: CZFNZYFVJFYZML-NRRXTGDUSA-M
    • SMILES: S(=O)(=O)([O-])OC1C([2H])=CC2=C(C=1[2H])CC=C1[C@@H]2CC[C@]2(C)[C@H](C([2H])([2H])C[C@H]21)O.[Na+]

Computed Properties

  • Exact Mass: 376.12600
  • Monoisotopic Mass: 376.12584621g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 642
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95Ų

Experimental Properties

  • PSA: 95.04000
  • LogP: 3.74350

Sodium 17beta-Dihydroequilin-2,4,16,16-d4 3-Sulfate (Stabilized with TRIS, 50% w/w) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D448971-.2mg
Sodium 17beta-Dihydroequilin-2,4,16,16-d4 3-Sulfate (Stabilized with TRIS, 50% w/w)
352431-51-7
.2mg
$ 64.00 2023-04-14
TRC
D448971-.4mg
Sodium 17beta-Dihydroequilin-2,4,16,16-d4 3-Sulfate (Stabilized with TRIS, 50% w/w)
352431-51-7
.4mg
$ 81.00 2023-04-14
TRC
D448971-2mg
Sodium 17beta-Dihydroequilin-2,4,16,16-d4 3-Sulfate (Stabilized with TRIS, 50% w/w)
352431-51-7
2mg
$ 224.00 2023-04-14
A2B Chem LLC
AF66702-10mg
SODIUM 17BETA-DIHYDROEQUILIN-2,4,16,16-D4 3-SULFATE
352431-51-7
10mg
$633.00 2024-04-20
A2B Chem LLC
AF66702-20mg
SODIUM 17BETA-DIHYDROEQUILIN-2,4,16,16-D4 3-SULFATE
352431-51-7
20mg
$956.00 2024-04-20

Sodium 17beta-Dihydroequilin-2,4,16,16-d4 3-Sulfate (Stabilized with TRIS, 50% w/w) Related Literature

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